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Compound of Interest

Compound Name: 1,4-Diphenyl-1-butanone

Cat. No.: B1265814

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for 1,4-Diphenyl-1-butanone. While a
specific Safety Data Sheet (SDS) for 1,4-Diphenyl-1-butanone is not readily available, this
guidance is based on the known hazards of similar chemical structures, such as other ketones.

Immediate Safety and Handling Precautions

When working with 1,4-Diphenyl-1-butanone, it is crucial to use appropriate personal
protective equipment (PPE). This compound may cause skin, eye, and respiratory irritation.

Recommended Personal Protective Equipment (PPE)
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PPE Category Recommendation

Chemical splash goggles or safety glasses
Eye Protection meeting ANSI Z87.1 standards. A face shield is

recommended when there is a risk of splashing.

Chemical-resistant gloves such as nitrile,
Hand Protection neoprene, or butyl rubber should be worn.

Always inspect gloves for integrity before use.

Work in a well-ventilated area, preferably within

a chemical fume hood. If vapors or aerosols are
Respiratory Protection likely to be generated, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.

Protective Clothi A laboratory coat or other protective clothing
rotective Clothing _
should be worn to prevent skin contact.

Hazard Identification and Safe Handling

Based on analogous compounds, 1,4-Diphenyl-1-butanone is anticipated to be a combustible
solid and may cause irritation upon contact.

Safe Handling Procedures
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Procedure Guideline
Always handle in a well-ventilated area or a
Ventilation chemical fume hood to minimize inhalation of

dust or vapors.

Preventing Ignition

Keep away from heat, sparks, open flames, and

other ignition sources.[1][2][3]

Personal Hygiene

Avoid contact with skin, eyes, and clothing.[1][4]
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Spill Management

In case of a spill, evacuate the area. Wear
appropriate PPE and absorb the spill with an
inert material (e.g., sand, vermiculite).[1] Collect
the absorbed material into a sealed container for

proper disposal.

Storage and Disposal Plans

Proper storage and disposal are critical to laboratory safety and environmental responsibility.

Storage and Disposal Guidelines
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Aspect Recommendation
Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area away from incompatible

materials.

Waste Collection

Collect all waste, including contaminated
materials like gloves and weighing paper, in a
dedicated and clearly labeled hazardous waste

container. Do not mix with other waste streams.

Label the hazardous waste container with

"Hazardous Waste," the full chemical name

Labeling ] ]
"1,4-Diphenyl-1-butanone," the approximate
quantity, and the date of accumulation.
Arrange for the pickup and disposal of the
hazardous waste through your institution's

) Environmental Health and Safety (EHS)

Disposal

department. The primary method of disposal is
typically incineration at a licensed hazardous

waste facility.[5]

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of 1,4-
Diphenyl-1-butanone from initial preparation to final disposal.
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Safe handling workflow for 1,4-Diphenyl-1-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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